Cas no 2137693-20-8 (7-Oxa-1-azaspiro[4.4]nonan-4-one, 1-ethyl-)

• Product Name: 7-Oxa-1-azaspiro[4.4]nonan-4-one, 1-ethyl-
• CAS No: 2137693-20-8
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5297776
• Update Time: 2025-06-29

7-Oxa-1-azaspiro[4.4]nonan-4-one, 1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 7-Oxa-1-azaspiro[4.4]nonan-4-one, 1-ethyl-

• Inchi： 1S/C9H15NO2/c1-2-10-5-3-8(11)9(10)4-6-12-7-9/h2-7H2,1H3
• InChI Key： MFHNKUMAHLJZIY-UHFFFAOYSA-N
• SMILES： N1(CC)C2(CCOC2)C(=O)CC1

Additional information on 7-Oxa-1-azaspiro[4.4]nonan-4-one, 1-ethyl-

Professional Introduction to Compound with CAS No. 2137693-20-8 and Product Name: 7-Oxa-1-azaspiro[4.4]nonan-4-one, 1-ethyl-

The compound identified by the CAS number 2137693-20-8 and the product name 7-Oxa-1-azaspiro[4.4]nonan-4-one, 1-ethyl- represents a significant advancement in the field of medicinal chemistry. This spirocyclic azapeptide derivative has garnered considerable attention due to its unique structural framework and potential pharmacological applications. The spirocyclic core, characterized by a nitrogen-containing heterocycle linked to a nonane backbone, introduces a high degree of conformational flexibility, which is often exploited in the design of bioactive molecules.

In recent years, spirocyclic compounds have emerged as a privileged scaffold in drug discovery, owing to their ability to mimic the binding modes of natural products and peptides while offering improved metabolic stability and reduced immunogenicity. The specific arrangement of the nitrogen atom in 7-Oxa-1-azaspiro[4.4]nonan-4-one, 1-ethyl- allows for selective interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling attributes of this compound is its potential as a modulator of enzyme activity. The spirocyclic structure can effectively engage with active sites in proteins, thereby influencing their function. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases and proteases, which are implicated in various pathological processes. For instance, modifications to the ethyl substituent at the 1-position could fine-tune the binding affinity and selectivity, enabling targeted therapeutic intervention.

The versatility of 7-Oxa-1-azaspiro[4.4]nonan-4-one, 1-ethyl- extends beyond its enzymatic interactions. Its ability to adopt multiple conformations makes it an excellent candidate for developing allosteric modulators—compounds that bind to sites distinct from the enzyme's active site but still regulate its activity. This approach has shown promise in overcoming resistance mechanisms associated with traditional inhibitors and may lead to more durable therapeutic responses.

Recent advancements in computational chemistry have further enhanced the design and optimization of such spirocyclic compounds. Molecular modeling techniques allow researchers to predict binding modes and predict potential interactions with biological targets with remarkable accuracy. By integrating these computational methods with experimental validation, scientists can rapidly screen large libraries of derivatives and identify lead compounds with enhanced potency and selectivity.

The synthesis of 7-Oxa-1-azaspiro[4.4]nonan-4-one, 1-ethyl-* presents unique challenges due to its complex stereochemistry. However, recent innovations in synthetic methodologies have made it more feasible to access these intricate structures. For example, transition-metal-catalyzed reactions have enabled efficient construction of the spirocyclic core, while protecting group strategies have allowed for precise functionalization at multiple sites. These advancements are critical for enabling rapid diversification of the compound library and accelerating drug discovery efforts.

The pharmacokinetic properties of this compound are also of great interest. The spirocyclic scaffold tends to exhibit favorable solubility profiles and reduced susceptibility to metabolic degradation, which are essential for achieving therapeutic efficacy. Additionally, the absence of polar functional groups in the core structure contributes to improved oral bioavailability, making it a suitable candidate for systemic administration.

In conclusion,7-Oxa-1-azaspiro[4.4]nonan-4-one, 1-ethyl-* represents a promising pharmacological entity with significant potential for further development. Its unique structural features and interactions with biological targets position it as a valuable tool for investigating novel therapeutic strategies. As research continues to uncover new applications for spirocyclic compounds,CAS No. 2137693-20-* will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.